Cas no 1955560-95-8 (7-amino-4-ethyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione)

• Product Name: 7-amino-4-ethyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione
• CAS No: 1955560-95-8
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD28348249
• CID: 5153282
• PubChem ID: 122199102
• Update Time: 2025-10-29

7-amino-4-ethyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1,1-dioxo-3,5-dihydro-2H-1lambda6,4-benzothiazepin-7-amine
• 7-amino-4-ethyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione

• MDL： MFCD28348249
• Inchi： 1S/C11H16N2O2S/c1-2-13-5-6-16(14,15)11-4-3-10(12)7-9(11)8-13/h3-4,7H,2,5-6,8,12H2,1H3
• InChI Key： GMXVNVGHEDDOEH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(N)C=C2CN(CC)CC1

Additional information on 7-amino-4-ethyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione

7-Amino-4-Ethyl-2,3,4,5-Tetrahydro-1λ6,4-Benzothiazepine-1,1-Dione: A Comprehensive Overview

7-Amino-4-Ethyl-2,3,4,5-Tetrahydro-1λ6,4-Benzothiazepine-1,1-Dione is a complex organic compound with the CAS number 1955560-95-8. This compound belongs to the class of benzothiazepines, which are known for their diverse pharmacological properties and applications in drug discovery. The structure of this compound is characterized by a benzothiazepine ring system with specific substituents that confer unique chemical and biological properties.

The benzothiazepine core of this molecule is a fused bicyclic system consisting of a benzene ring and a thiazepine ring. The thiazepine ring contains a sulfur atom and is partially hydrogenated (as indicated by the "tetrahydro" prefix), which introduces flexibility and potential sites for functionalization. The 7-amino and 4-ethyl substituents further modulate the physical and chemical properties of the compound. These substituents can influence solubility, stability, and bioavailability when considering its potential use in pharmaceutical applications.

Recent studies have highlighted the importance of benzothiazepines in medicinal chemistry due to their ability to interact with various biological targets. For instance, compounds with similar structural features have been investigated for their potential as antidepressants, anxiolytics, and neuroprotective agents. The presence of the amino group at position 7 in this compound suggests that it may participate in hydrogen bonding interactions, which are critical for binding to protein targets.

The tetrahydro nature of the thiazepine ring introduces steric effects that can influence the overall conformation of the molecule. This conformational flexibility is often exploited in drug design to optimize binding affinity and selectivity. Additionally, the dione functionality (two ketone groups) at positions 1 and 1 may contribute to intramolecular interactions such as keto-enol tautomerism or cyclization under certain conditions.

From a synthetic perspective, the construction of such complex molecules requires advanced techniques in organic chemistry. The synthesis of 7-amino-4-ethyl-tetrahydro-benzothiazepine-dione likely involves multi-step processes including coupling reactions, reductions, and oxidations. Researchers have explored various strategies to optimize the synthesis of benzothiazepines, focusing on improving yield and purity while minimizing side reactions.

In terms of pharmacokinetics, the ethyl group at position 4 may enhance lipophilicity, potentially improving absorption across biological membranes. However, this could also affect clearance rates and bioavailability. Preclinical studies are essential to evaluate these parameters before considering this compound for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such compounds with target proteins at an atomic level. For example, molecular docking studies have been used to predict binding modes of benzothiazepines to GABA receptors or other central nervous system targets. These insights can guide further optimization of lead compounds like 7-amino-tetrahydro-benzothiazepine-dione.

The development of novel drugs based on benzothiazepine frameworks underscores their significance in modern medicinal chemistry. As research continues to uncover new biological roles for these compounds, their potential applications in treating neurological disorders or other conditions remains promising.